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Compound of Interest

Compound Name: 4-Fluoroaniline

Cat. No.: B7722690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of 4-
fluoroaniline. It is imperative that all personnel handling this chemical are thoroughly familiar

with its hazards and follow the prescribed safety procedures to minimize risk of exposure.

Introduction
4-Fluoroaniline is an organofluorine compound widely used as an intermediate in the

synthesis of pharmaceuticals, herbicides, and plant growth regulators[1][2][3]. It is a colorless

to light-colored oily liquid that can be toxic and corrosive[1][4]. Proper handling and the use of

appropriate personal protective equipment (PPE) are critical to ensure personnel safety.

Hazard Identification
4-Fluoroaniline is classified with the following hazards:

Acute Toxicity (Oral): Harmful if swallowed[5][6].

Skin Corrosion/Irritation: Causes severe skin burns and eye damage[5][6].

Toxicity: May be toxic by ingestion, skin contact, or inhalation[5].

Symptoms of Exposure: Inhalation or ingestion can lead to cyanosis (bluish tint to fingernails,

lips, and ears), headache, drowsiness, and nausea[4]. Skin contact can cause similar
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symptoms due to absorption[4].

Decomposition: When heated to decomposition, it emits very toxic fumes of nitrogen oxides

and hydrogen fluoride[1].

Physicochemical and Toxicological Data
The following table summarizes key quantitative data for 4-fluoroaniline, which is essential for

risk assessment and the selection of appropriate safety measures.

Property Value Reference(s)

Molecular Formula C₆H₆FN [1][6]

Molecular Weight 111.12 g/mol [1][5][6]

Appearance
Light-colored to yellow-brown

oily liquid
[1][4][5]

Boiling Point 187 °C at 767 mmHg [3]

Density 1.173 g/mL at 25 °C [3]

Flash Point 165°F (73.9°C) [4]

Oral LD50 (Rat) 417 mg/kg [4]

Personal Protective Equipment (PPE) Protocol
The selection and use of appropriate PPE are mandatory when handling 4-fluoroaniline. The

following protocol outlines the required PPE based on the nature of the handling procedure.

4.1. Routine Laboratory Operations (e.g., weighing, transfers in a fume hood)

Eye and Face Protection: Chemical safety goggles or a face shield are essential to prevent

eye contact. Standard safety glasses are not sufficient. All eye and face protection should

comply with OSHA's 29 CFR 1910.133 or European Standard EN166 regulations[6][7].

Skin Protection:
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Gloves: Wear appropriate protective gloves. Nitrile rubber gloves are generally

recommended for handling aromatic amines; however, it is crucial to consult the glove

manufacturer's specific chemical resistance data[7]. Gloves must be inspected before use

and disposed of properly after handling the chemical[6].

Clothing: A lab coat or a chemical-resistant apron should be worn to prevent skin

exposure[7]. A complete suit protecting against chemicals should be used where there is a

risk of significant exposure[6].

Respiratory Protection: All work should be conducted in a well-ventilated area, preferably

within a chemical fume hood[7]. If engineering controls are not sufficient, a NIOSH/MSHA or

European Standard EN 149 approved respirator with an appropriate cartridge for organic

vapors and particulates should be used[7].

4.2. Emergency Situations (e.g., Spills)

In the event of a spill, the following PPE is required in addition to the routine operational PPE:

Respiratory Protection: A self-contained breathing apparatus (SCBA) may be necessary for

large spills or in poorly ventilated areas[4].

Skin Protection: A chemical-resistant suit is required to prevent skin contact during cleanup.

Experimental Protocol: Safe Handling of 4-
Fluoroaniline
This protocol details the step-by-step procedure for safely handling 4-fluoroaniline in a

laboratory setting.

5.1. Preparation and Engineering Controls

Ensure a certified and operational chemical fume hood is available.

Verify that an eyewash station and safety shower are readily accessible and have been

recently tested.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Fluoro_2_methoxy_N_methylaniline.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1214658091_4-FLUOROANILINE-CASNO-371-40-4-MSDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Fluoro_2_methoxy_N_methylaniline.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1214658091_4-FLUOROANILINE-CASNO-371-40-4-MSDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Fluoro_2_methoxy_N_methylaniline.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Fluoro_2_methoxy_N_methylaniline.pdf
https://cameochemicals.noaa.gov/chris/FLA.pdf
https://www.benchchem.com/product/b7722690?utm_src=pdf-body
https://www.benchchem.com/product/b7722690?utm_src=pdf-body
https://www.benchchem.com/product/b7722690?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7722690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gather all necessary materials, including 4-fluoroaniline, reaction vessels, and cleanup

supplies, and place them within the fume hood.

Don the appropriate PPE as detailed in Section 4.1.

5.2. Handling the Chemical

Perform all manipulations of 4-fluoroaniline within the chemical fume hood to minimize

inhalation exposure.

Carefully weigh and transfer the chemical, avoiding splashes or the generation of aerosols.

Keep the container of 4-fluoroaniline tightly closed when not in use[5][7].

Avoid direct contact with the skin, eyes, and clothing[6]. Do not breathe vapors or mist[5].

5.3. Waste Disposal

Dispose of all waste materials contaminated with 4-fluoroaniline in a designated hazardous

waste container.

Follow all local, state, and federal regulations for hazardous waste disposal.

5.4. Decontamination

Thoroughly wash hands with soap and water after handling the chemical and before leaving

the laboratory[5][6].

Clean all contaminated surfaces with an appropriate solvent and then wash with soap and

water.

Visualization of PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate personal

protective equipment when working with 4-fluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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